2-Ethylpyrazolo[1,5-a]pyridine-3-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 2-ethylpyrazolo[1,5-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-2-7-9(10(13)14)8-5-3-4-6-12(8)11-7/h3-6H,2H2,1H3,(H,13,14)
• InChI Key: PVOIJWHCULQVPS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=CC=CC2=C1C(=O)O

Description

2-Ethylpyrazolo[1,5-a]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-ethylpyrazolo[1,5-a]pyridine-3-carboxylate (5.0 g, 23 mmol) was stirred in methanol (200 mL) and a solution of sodium hydroxide in water (100 mL, 3 N) was added. The mixture was heated at 60° C. for 16 h. Evaporation gave a thick suspension which was treated with aqueous hydrogen chloride (100 mL, 3 N). The solids briefly dissolved and a new precipitate formed. The solid was filtered and washed with water to give the desired compound (4.1 g, 96%). LCMS for C10H11N2O2 (M+H)+: m/z=191.1. 1H NMR (300 MHz, DMSO-d6): δ 8.52 (m, 1H), 8.15 (m, 1H), 7.23 (m, 1H), 6.81 (m, 1H), 3.05 (m, 2H), 1.22 (m, 3H).